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Compound of Interest

Compound Name: Isopropenyl acetate

Cat. No.: B045723

Introduction

Acylation is a fundamental transformation in organic synthesis, crucial for the protection of
functional groups such as alcohols, phenols, amines, and thiols.[1][2] Traditionally, this is
achieved using reactive acylating agents like acid anhydrides or acyl chlorides. However, these
methods often generate corrosive and difficult-to-remove byproducts, such as carboxylic acids
or HCI. Isopropenyl acetate (IPA) has emerged as a superior, "greener" alternative for
acetylation.[3] Its primary advantage lies in the formation of acetone as the sole byproduct,
which is volatile and easily removed from the reaction mixture.[3] The reaction's efficiency is
significantly enhanced by Lewis acid catalysts, which activate the isopropenyl acetate,
enabling acylation under mild conditions. This document provides an overview of the
applications and protocols for Lewis acid-catalyzed acylation reactions using isopropenyl
acetate.

Mechanism of Action

The Lewis acid-catalyzed acylation with isopropenyl acetate proceeds through the activation
of the acylating agent. The Lewis acid (LA) coordinates to the carbonyl oxygen of isopropenyl
acetate, increasing the electrophilicity of the acyl carbon. This activation facilitates the
nucleophilic attack by a substrate (e.g., an alcohol, R-OH). The subsequent collapse of the
tetrahedral intermediate yields the acetylated product, acetone, and regenerates the Lewis acid
catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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